2-chloro-4,8-dimethyl-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3,2]dioxaphosphinine

• CAS No.: 10140-91-7
• Molecular Formula: C3H7FN4O2
• Synonyms: 2-Chloro-4a,5,6,7,8,8a-hexahydro-4,8-dimethyl-4H-1,3,2-benzodioxaphosphorin 2-sulfide

Description

2-chloro-4,8-dimethyl-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3,2]dioxaphosphinine is a complex organophosphorus compound It is characterized by its unique structure, which includes a dioxaphosphinine ring system

Preparation Methods

The synthesis of 2-chloro-4,8-dimethyl-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3,2]dioxaphosphinine typically involves multiple steps. One common synthetic route includes the reaction of appropriate precursors under controlled conditions to form the dioxaphosphinine ring. Industrial production methods may involve the use of catalysts and specific reaction conditions to optimize yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation states.

Reduction: Reduction reactions can alter its chemical structure, leading to the formation of different products.

Substitution: It can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-chloro-4,8-dimethyl-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3,2]dioxaphosphinine has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role in drug development.

Industry: It is used in the production of certain industrial chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes and other proteins, affecting their activity and function. The pathways involved in its mechanism of action depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Compared to other similar compounds, 2-chloro-4,8-dimethyl-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3,2]dioxaphosphinine is unique due to its specific structure and chemical properties. Similar compounds include:

Coumarins: Known for their biological and pharmaceutical properties.

Indoles: Important in natural products and drugs.

Naphthalenes: Used in various chemical applications. These compounds share some structural similarities but differ in their specific chemical properties and applications.